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Compound of Interest

Compound Name: Bis(1,5-cyclooctadiene)nickel(0)

Cat. No.: B103923 Get Quote

Technical Support Center: Bis(1,5-
cyclooctadiene)nickel(0) [Ni(COD)₂]
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and storage of the air-sensitive

catalyst, Bis(1,5-cyclooctadiene)nickel(0), commonly known as Ni(COD)₂.

Troubleshooting Guides
This section addresses specific issues that may arise during the handling and use of Ni(COD)₂.
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Problem Possible Cause Suggested Solution

Color of Ni(COD)₂ is dark

yellow, brown, or green instead

of bright yellow.

Decomposition of the complex

due to exposure to air,

moisture, light, or elevated

temperatures.[1][2]

Discard the decomposed

material. If purification is

necessary, recrystallization

from toluene at low

temperatures can be

attempted, though purchasing

fresh material is

recommended.[3][4]

Reaction catalyzed by

Ni(COD)₂ is sluggish or fails.

The Ni(COD)₂ may have

partially or fully decomposed,

reducing its catalytic activity.[2]

Use a fresh batch of high-

purity Ni(COD)₂. Ensure all

solvents and reagents are

rigorously dried and degassed.

Maintain a strict inert

atmosphere throughout the

experiment.

A black precipitate forms in the

reaction mixture.

This is likely metallic nickel, a

product of Ni(COD)₂

decomposition.[5][6]

The reaction should be

stopped. The formation of

nickel metal indicates catalyst

decomposition. Review the

experimental setup to ensure

the exclusion of air and

moisture.

Inconsistent results between

batches of Ni(COD)₂.

The quality of Ni(COD)₂ can

vary. Improper storage of a

batch can lead to gradual

decomposition.[2]

Always store Ni(COD)₂ in a

freezer at -20°C under an inert

atmosphere (e.g., argon or

nitrogen).[7][8][9][10] Purchase

from a reputable supplier and

note the date of receipt.
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Storage and Handling
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Q1: What are the ideal storage conditions for Ni(COD)₂? A1: Ni(COD)₂ is extremely sensitive

to air, moisture, light, and heat.[1][7][9][11] It must be stored in a tightly sealed container

under an inert atmosphere (argon or nitrogen) in a freezer, typically at -20°C.[7][8][9][10]

Q2: How should I handle Ni(COD)₂ if I don't have access to a glovebox? A2: While a

glovebox is highly recommended, handling can be performed using Schlenk line techniques.

[1] This involves using specialized glassware and techniques to maintain an inert

atmosphere. Alternatively, for some applications, air-stable paraffin wax-encapsulated

formulations of Ni(COD)₂ are commercially available.[12][13]

Q3: What are the visual signs of Ni(COD)₂ decomposition? A3: Pure, high-quality Ni(COD)₂

is a bright yellow crystalline solid.[2][14][15] Decomposition is indicated by a color change to

dark yellow, brown, or even green, which suggests the formation of nickel oxides or metallic

nickel.[2][5]

Safety

Q4: What are the primary safety hazards associated with Ni(COD)₂? A4: Ni(COD)₂ is a

flammable solid and is air-sensitive.[7][9] It may cause an allergic skin reaction and is

suspected of causing cancer.[7][9] Always handle it in a well-ventilated area, such as a fume

hood, and wear appropriate personal protective equipment (PPE), including gloves and

safety goggles.[7]

Q5: What should I do in case of a spill? A5: In case of a small spill, first, eliminate all ignition

sources.[14] If possible, dampen the solid material with a solvent like acetone to prevent dust

formation and transfer it to a suitable container for disposal.[14] For larger spills, evacuate

the area and follow your institution's emergency procedures.

Technical Properties

Q6: What solvents are compatible with Ni(COD)₂? A6: Ni(COD)₂ is moderately soluble in

aromatic hydrocarbons like benzene and toluene, as well as in tetrahydrofuran (THF).[5][15]

It is generally insoluble in aliphatic hydrocarbons and ethers.[15] Note that it can decompose

in halogenated solvents.[15]

Q7: What is the thermal stability of Ni(COD)₂? A7: Ni(COD)₂ decomposes at temperatures as

low as 60°C.[10][16] It is crucial to keep the compound cool during storage and handling.
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Experimental Protocols
Protocol 1: Standard Handling of Ni(COD)₂ in a Glovebox

Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂, <1 ppm

H₂O). Bring the sealed container of Ni(COD)₂ into the glovebox antechamber and allow it to

equilibrate to the glovebox temperature before opening to prevent condensation.

Dispensing: Carefully open the container inside the glovebox. Using a clean spatula, weigh

the desired amount of the yellow solid into a pre-tared vial.

Sealing: Tightly seal the original container of Ni(COD)₂ and the vial containing the weighed

portion.

Removal: Remove both containers from the glovebox via the antechamber.

Storage: Immediately return the main stock of Ni(COD)₂ to the freezer for storage under an

inert atmosphere.[7][9]

Protocol 2: Purification by Recrystallization (for experienced users only)

This procedure should only be performed by personnel experienced in handling highly air-

sensitive compounds.

Setup: All glassware must be oven-dried and cooled under a stream of inert gas. Perform all

steps under a strict inert atmosphere (glovebox or Schlenk line).

Dissolution: In a glovebox, dissolve the crude Ni(COD)₂ in a minimal amount of toluene at

room temperature.[3]

Filtration: Quickly filter the solution through a pad of Celite to remove any insoluble

impurities, such as metallic nickel.[3]

Crystallization: Allow the deep yellow filtrate to stand undisturbed at a low temperature

(-78°C is recommended) for several hours (e.g., 12 hours) to induce crystallization.[3]

Isolation: Once bright yellow-orange needles have formed, remove the supernatant via a

cannula fitted with a filter tip while keeping the flask at low temperature.
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Washing: Wash the crystals with cold pentane (two portions) and dry under vacuum.[3]

Storage: Immediately store the purified Ni(COD)₂ under an inert atmosphere in a freezer.

Visualizations
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Experimental Workflow for Using Ni(COD)₂
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Caption: Workflow for handling Ni(COD)₂ in an experiment.
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Troubleshooting Ni(COD)₂ Decomposition
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Caption: Decision tree for suspected Ni(COD)₂ decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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